Cas no 1216468-48-2 (Homogentisic Acid-13C6)

• Product Name: Homogentisic Acid-13C6
• CAS No: 1216468-48-2
• MF: C₈H₈O₄
• MW: 174.102651596069
• CID: 1059023
• PubChem ID: 46781702
• Update Time: 2025-04-20

Homogentisic Acid-13C6 Chemical and Physical Properties

Names and Identifiers

• Homogentisic Acid-13C6
• 2-(2,5-dihydroxyphenyl)acetic acid-13C6
• [2,5-Dihydroxy(~13~C_6_)phenyl]acetic acid
• 2-(2,5-dihydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)acetic acid
• AKOS030255894
• DTXSID10675920
• 451-13-8 (unlabeled)
• 1216468-48-2

• Inchi： 1S/C8H8O4/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3,9-10H,4H2,(H,11,12)/i1+1,2+1,3+1,5+1,6+1,7+1
• InChI Key： IGMNYECMUMZDDF-JTZKEMBVSA-N
• SMILES： O[13C]1[13CH]=[13CH][13C](=[13CH][13C]=1CC(=O)O)O

Computed Properties

• Exact Mass: 174.06200
• Monoisotopic Mass: 174.06238774g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 0.72490